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Compound of Interest

Compound Name: Boc-Gly-Gly-OH

Cat. No.: B558418 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Boc-
Gly-Gly-OH (N-(tert-Butoxycarbonyl)glycyl-glycine), tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is critical for maintaining

laboratory safety and environmental compliance.

Hazard Identification and Safety Precautions
Boc-Gly-Gly-OH is a dipeptide derivative commonly used in peptide synthesis. While some

safety data sheets (SDS) classify it as not a hazardous substance or mixture, others indicate

potential hazards.[1] It is prudent to handle this chemical with caution, as with all laboratory

reagents.[1] One supplier classifies it under "Acute Toxicity, Oral, Category 4" and "Serious Eye

Damage/Eye Irritation, Category 1".

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (such as nitrile or butyl rubber), safety goggles or a face shield, and a lab

coat.[2]

Ventilation: Work in a well-ventilated area, such as a fume hood, to minimize inhalation of

dust.[2][3]

Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale the powder.[2] After

handling, wash hands thoroughly.[4]
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Spills: In case of a spill, avoid generating dust.[5][6] Carefully sweep up the solid material

and place it in a suitable, labeled container for disposal.[5][6]

Quantitative Data Summary
The following table summarizes key quantitative data for Boc-Gly-Gly-OH based on available

safety data sheets.

Property Value Source

Molecular Weight 232.24 g/mol Manufacturer Data

Acute Toxicity Estimate (Oral) ATE = 500 mg/kg [2]

Appearance White to off-white powder [5]

Solubility
Soluble in ethanol; not well-

mixed with water
[5]

Disposal Procedures
The primary directive for the disposal of Boc-Gly-Gly-OH is to adhere to all applicable local,

state, and federal regulations.[1][5] These regulations can vary significantly by location.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department or the relevant local authorities to understand the

specific requirements in your area.[1][5]

Waste Collection:

Collect waste Boc-Gly-Gly-OH, including any contaminated materials (e.g., weighing

paper, gloves), in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Disposal Method:
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Chemical Incineration: A common recommendation is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[4] This should only be performed by a licensed waste disposal company.

Landfill: In some cases, and if regulations permit, the material may be disposed of in an

authorized landfill.[5] Ensure containers are punctured to prevent reuse.[5]

Environmental Protection:

Do not dispose of Boc-Gly-Gly-OH down the drain or into surface water.[2][4][6]

Prevent the chemical from contaminating soil.[2]

Experimental Protocols
The safety data sheets referenced do not contain detailed experimental protocols. This guide

focuses on the safety and disposal information derived from these documents.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
Gly-Gly-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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